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Compound of Interest

Compound Name: Quinoxaline-5-carboxylic acid

Cat. No.: B152838

An In-depth Technical Guide to the Safety and Handling of Quinoxaline-5-carboxylic Acid

Introduction

Quinoxaline-5-carboxylic acid is a versatile heterocyclic compound utilized as a building
block in the synthesis of various bioactive molecules, including pharmaceuticals and
agrochemicals.[1] Its application in research and development, particularly in drug discovery
targeting neurological disorders and in the formulation of advanced materials, necessitates a
thorough understanding of its safety profile and handling requirements.[1] This guide provides
comprehensive safety and handling information for researchers, scientists, and drug
development professionals working with this compound.

Hazard Identification and Classification

Quinoxaline-5-carboxylic acid is classified as a hazardous substance. The primary hazards
are associated with irritation to the skin, eyes, and respiratory system.[2]

GHS Classification Summary
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Hazard Class Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation[2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 o
[rritation irritation[2]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[2]

Label Elements

» Signal Word: Warning[2]

Physical and Chemical Properties

A summary of the key physical and chemical properties of Quinoxaline-5-carboxylic acid is

provided below.

Property

Value

Molecular Formula

CoHesN202[2]

Molecular Weight 174.16 g/mol [2]

Appearance Beige to Dark Red/Yellow Solid Powder[1][3]
Melting Point 224-229 °C (decomposes)[4]

Solubility No data available[3]

Vapor Pressure

No data available[3]

Density

No data available[3]

Handling and Storage
Safe Handling Protocols

Proper handling procedures are crucial to minimize exposure and risk.
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» Engineering Controls: Work should be conducted in a well-ventilated area.[5] Ensure that
eyewash stations and safety showers are located close to the workstation.[2]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear tightly sealing safety goggles conforming to European
Standard EN 166 or NIOSH (US) approved eye protection.[2][6]

o Skin Protection: Wear protective gloves and long-sleeved clothing to prevent skin contact.
[2] Gloves must be inspected before use and disposed of properly after handling.[7]

o Respiratory Protection: Under normal use conditions with adequate ventilation, no
respiratory protection is needed.[2] If dust is generated or for large-scale use, a
NIOSH/MSHA or European Standard EN 136 approved respirator should be used.[2]

o General Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is
handled.[5] Wash hands thoroughly with soap and water after handling.[5] Contaminated
work clothing should be laundered separately.[5]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[8]

o Keep away from incompatible materials such as strong oxidizing agents and strong bases.[2]

[8]

e The product should be stored locked up or in an area accessible only to qualified or
authorized personnel.[7][8]

Experimental Protocols: Emergency Procedures
First Aid Measures

In case of exposure, follow these first aid protocols immediately. Medical personnel should be
made aware of the material involved to ensure their own safety.[2]
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Exposure Route First Aid Protocol

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[2]
Eye Contact L i )

If eye irritation persists, seek medical

advice/attention.[2]

Wash off immediately with plenty of soap and
i water for at least 15 minutes.[2] If skin irritation
Skin Contact _ _ _
occurs, get medical advice/attention.[2] Remove

contaminated clothing.

Remove the person to fresh air and keep them
comfortable for breathing.[2] If the person is not

Inhalation breathing, provide artificial respiration.[2] If
symptoms occur, call a POISON CENTER or
doctor.[2]

Clean the mouth with water and then drink
Ingestion plenty of water.[2] Get medical attention if

symptoms occur.[2]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment as outlined in Section 4.1.[9]

o Containment and Cleaning: Avoid generating dust.[5] Sweep or vacuum up the spilled
material and shovel it into a suitable, closed container for disposal.[2]

Disposal Considerations

Waste from this product is classified as hazardous.[2] All waste materials must be disposed of
in accordance with applicable European Directives and local, regional, and national
regulations.[2] The container should be disposed of at a hazardous or special waste collection

point.[2]

Visualizations
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Safe Handling Workflow ""dot

Step 1

Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2

Ensure Adequate Ventilation
(Fume Hood)

Step 3

Weigh/Handle Compound Post-Handling
Decontaminate Work Area

Wash Hands Thoroughly

Step 4

Store in Tightly Sealed Container
in a Cool, Dry Place

Dispose of Waste
(Contaminated PPE, etc.)
as Hazardous Waste

Click to download full resolution via product page
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Caption: Decision tree for first aid procedures following exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quinoxaline-5-carboxylic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152838#quinoxaline-5-carboxylic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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